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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-anilinopyridine, a versatile

heterocyclic compound with significant applications in medicinal chemistry and materials

science. This document details its chemical structure, physicochemical properties, synthesis

methodologies, and key chemical reactions. A significant focus is placed on its role as a

scaffold for the development of novel therapeutic agents, particularly as microtubule-targeting

compounds that induce apoptosis. Detailed experimental protocols for its synthesis and a

thorough analysis of its spectroscopic data are provided to support researchers in their

scientific endeavors.

Chemical Structure and Properties
2-Anilinopyridine, also known as N-phenylpyridin-2-amine, is an aromatic organic compound

featuring a pyridine ring substituted with an amino group, which is in turn bonded to a phenyl

group.

Chemical Structure:

Caption: Chemical structure of 2-anilinopyridine.
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Physicochemical Properties
The key physicochemical properties of 2-anilinopyridine are summarized in the table below.

This data is essential for its handling, formulation, and application in various chemical

processes.

Property Value Reference

Molecular Formula C₁₁H₁₀N₂ [1]

Molecular Weight 170.21 g/mol [1]

Appearance White to off-white solid [2]

Melting Point 106-112 °C [2]

Boiling Point 205-206 °C at 7 mmHg [2]

pKa 5.58 ± 0.10 [2]

Solubility
Soluble in organic solvents

such as DMSO and ethanol.

Synthesis of 2-Anilinopyridine
The synthesis of 2-anilinopyridine can be achieved through several methods, with the most

common being transition metal-catalyzed cross-coupling reactions. Detailed protocols for the

Buchwald-Hartwig amination and the Ullmann condensation are provided below.

Experimental Protocol: Buchwald-Hartwig Amination
This palladium-catalyzed method is highly efficient for the formation of the C-N bond between

an aryl halide and an amine.[3]
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2-Chloropyridine + Aniline

Heat at 100-110 °C under N₂

Pd₂(dba)₃ + Xantphos

Cesium Carbonate

Toluene

Cool, dilute with Ethyl Acetate, filter through Celite Column Chromatography 2-Anilinopyridine

2-Bromopyridine + Aniline

Heat at 130 °C under Ar

Copper(I) Iodide (CuI)

L-proline

Potassium Carbonate

DMSO

Cool, dilute with Water, extract with Ethyl Acetate Column Chromatography 2-Anilinopyridine
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Cellular Events

Signaling Molecules

2-Anilinopyridine Derivative

Microtubule Disruption

G2/M Phase Arrest Increased ROS p53 Activation

MAPK Pathway (JNK, p38) Activation

Mitochondrial Dysfunction

Cytochrome c Release

Apoptosis

p21 Upregulation Bax Activation

Bcl-2 Phosphorylation (Inactivation) Caspase-9 Activation

Caspase-3 Activation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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